Cas no 1337035-05-8 (2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol
• CAS No: 1337035-05-8
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 5840459
• PubChem ID: 77129913
• Update Time: 2025-06-10

2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol
• 1337035-05-8
• EN300-1966624

• Inchi： 1S/C8H9ClN2O3/c9-5-2-1-3-7(11(13)14)8(5)6(10)4-12/h1-3,6,12H,4,10H2
• InChI Key： JQTRZWPSOGJFPK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.0301698g/mol
• Monoisotopic Mass: 216.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol

Introduction to 2-Amino-2-(2-Chloro-6-Nitrophenyl)ethan-1-ol (CAS No. 1337035-05-8)

2-Amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol (CAS No. 1337035-05-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol is composed of an amino group, a chlorinated and nitro-substituted phenyl ring, and a hydroxyl group. These functional groups contribute to its diverse reactivity and biological activity. The presence of the amino and hydroxyl groups makes it a versatile building block for the synthesis of more complex molecules, while the chloro and nitro substituents impart specific electronic and steric properties that can influence its interactions with biological targets.

Recent studies have explored the potential of 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol has also been investigated for its potential as an anticancer agent. Studies have demonstrated that certain derivatives can selectively target and inhibit cancer cell proliferation while sparing normal cells. The mechanism of action involves the modulation of cell cycle regulatory proteins and the induction of apoptosis in cancer cells. This selective toxicity is a highly desirable feature in cancer therapy, as it can reduce side effects associated with traditional chemotherapy.

The synthesis of 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol typically involves multi-step processes, including the formation of the substituted phenyl ring, introduction of the amino and hydroxyl groups, and subsequent purification steps. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In terms of safety and handling, 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol should be managed with standard laboratory precautions due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area or fume hood to minimize exposure risks.

The future prospects for 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its pharmacological properties for clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance this compound from the laboratory bench to clinical trials.

In conclusion, 2-amino-2-(2-chloro-6-nitrophenyl)ethan-1-ol (CAS No. 1337035-05-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists aiming to develop novel therapeutic agents for a range of diseases.